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Compound of Interest

Compound Name: Hydrazinecarbonylcyanide

Cat. No.: B14790230

Get Quote

Status: Operational | Tier: L3 Engineering Support Subject: Cyanoformohydrazide

(Carbonocyanidic acid, hydrazide) Molecular Formula:

| MW: 85.06 g/mol

Executive Technical Summary
The Challenge: CAS 1359864-46-2 is a highly polar, low-molecular-weight hydrazide

derivative. Its crystallization is governed by two competing risks:

High Solubility: Its affinity for polar protic solvents (MeOH, Water) makes yield recovery

difficult without aggressive anti-solvents.

Chemical Instability: The hydrazide moiety (

) is nucleophilic and prone to oxidation or condensation, while the cyano group (

) is susceptible to hydrolysis. Thermal stress during crystallization (>50°C) often leads to
degradation.
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The Solution Strategy: Optimization requires a Reverse Addition Anti-Solvent (RAAS) approach

combined with strict thermal ceilings to control supersaturation without thermal degradation.

Critical Parameter Dashboard
Quick-reference data for experimental design.

Parameter Value / Characteristic Impact on Crystallization

Solubility Profile

High: Water, MeOH,

DMSOModerate: EtOH,

IPALow: DCM, Toluene,

Heptane

Selection: Use EtOH/IPA as

solvent; Heptane/MTBE as

anti-solvent. Avoid Water

(hydrolysis risk).

Thermal Ceiling

Constraint: Avoid boiling reflux.

Dissolution must occur at mild

temperatures to prevent

dimerization.

Metastable Zone Narrow (Fast Nucleation)

Risk: "Crashing out" leads to

amorphous material or fines.

Seeding is critical.

Crystal Habit
Needles (uncontrolled) vs.

Prisms (controlled)

Downstream: Needles cause

filtration bottlenecks. Aim for

prisms via slow anti-solvent

addition.

Troubleshooting Modules (Q&A Format)
Module A: Yield & Solubility Optimization
User Issue:"I am observing low yields (<50%) when crystallizing from Ethanol, even at -10°C.

The mother liquor still contains significant product."

Root Cause Analysis: Cyanoformohydrazide forms strong hydrogen bonds with ethanol,

increasing its solubility limit. Simple cooling crystallization is often insufficient because the

solubility curve is flat at lower temperatures.
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Protocol: The "Dual-Ramp" Anti-Solvent Method To maximize yield without trapping impurities,

switch to a seeded anti-solvent protocol.

Dissolution: Dissolve crude 1359864-46-2 in 5V Ethanol at 35°C. Ensure complete

dissolution.

Seeding: Cool to 25°C. Add 1 wt% seed crystals. Hold for 30 mins to establish a seed bed.

Primary Addition: Add 2V MTBE (Methyl tert-butyl ether) over 2 hours.

Why? MTBE reduces solubility gently, promoting growth on seeds rather than new

nucleation.

Secondary Addition: Add 3V Heptane over 1 hour.

Why? Heptane acts as a "hard" anti-solvent to drive final yield (desaturation).

Cooling: Ramp to 0°C over 2 hours.

Filtration: Filter immediately. Wash with 1:1 EtOH:Heptane.

Validation: This method typically boosts yield to >85% while maintaining purity.

Module B: Particle Engineering (Flowability)
User Issue:"The isolated crystals are fine needles that clog the filter and dry into a hard cake.

How can I improve the bulk density?"

Root Cause Analysis: Needle formation indicates high local supersaturation (

). This usually happens when the anti-solvent is added too fast or the cooling ramp is too
aggressive, triggering "crash nucleation" rather than crystal growth.

Troubleshooting Logic:
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Check Agitation: High shear can break fragile needles, but low shear causes agglomeration.

Use an axial flow impeller (e.g., pitched blade) at moderate speeds (tip speed ~1.5 m/s).

Ostwald Ripening Cycle: Implement a temperature oscillation step.

Corrective Protocol: Temperature Cycling

After the initial nucleation (cloud point), apply the following thermal cycle:

Heat to

(dissolve fines).

Hold for 20 mins.

Cool to

(grow large crystals).

Repeat 3 times before continuing the anti-solvent addition.

Mechanism: This sacrifices small, high-surface-area needles to feed the growth of larger,

blockier crystals (Prisms).

Module C: Purity & Stability
User Issue:"My HPLC shows a new impurity peak (RRT 0.85) increasing during the

crystallization process."

Root Cause Analysis: The impurity is likely a hydrazide degradation product (dimer) or a

hydrolysis product (cyano-to-amide conversion). This is driven by:

Time-Temperature exposure: Holding the solution >40°C for too long.

Solvent acidity: Trace acids in the solvent catalyzing hydrolysis.

Corrective Action:
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Solvent QC: Ensure Ethanol/IPA is "Neutral" grade. Avoid technical grade solvents which

may contain acetic acid traces.

Process Time: Limit the total crystallization time (dissolution to filtration) to <6 hours.

In-Process Control (IPC): Monitor the mother liquor by HPLC every 2 hours. If impurity

>0.5%, trigger an immediate "Emergency Cool-Down" (rapid cooling to 0°C) and harvest

early.

Visualizing the Optimization Workflow
The following diagram illustrates the decision logic for selecting the correct crystallization mode

based on initial observations.
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Start: Crude CAS 1359864-46-2

Check Solubility in EtOH @ 25°C

High Solubility (>50 mg/mL)

Dissolves Easily

Low Solubility (<10 mg/mL)

Hard to Dissolve

Risk: Low Yield Risk: High Volume Required

Action: Anti-Solvent Crystallization
(Solvent: EtOH, Anti: Heptane)

Select

Action: Reactive Crystallization
(pH Adjustment)

Select

Control: Seeding @ MSZW

Target: >98% Purity, Prismatic Crystals

Click to download full resolution via product page

Figure 1: Decision Matrix for Process Selection. Blue nodes indicate decision points; Green

nodes indicate validated protocols.

Frequently Asked Questions (FAQs)
Q1: Can I use Acetone as a solvent? A:ABSOLUTELY NOT. Hydrazides react with ketones (like

acetone) to form hydrazones (
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). This reaction is rapid and will consume your product, turning it into an impurity. Stick to
alcohols (EtOH, IPA) or nitriles (Acetonitrile).

Q2: How do I store the wet cake before drying? A: The wet cake is vulnerable to oxidation. Do

not leave it on the filter exposed to air for extended periods. Transfer immediately to a vacuum

oven. If holding is necessary, store under a Nitrogen blanket at <5°C.

Q3: The color of the crystals is turning yellow. Why? A: Yellowing indicates oxidation of the

hydrazine moiety, likely due to trace metal contamination or exposure to light/air.

Fix: Add a chelating agent (e.g., EDTA) during the initial dissolution step (if using aqueous

alcohols) or ensure all equipment is glass-lined/passivated stainless steel.

Q4: What is the recommended drying protocol? A: Vacuum drying at 40°C max.

Warning: Do not exceed 50°C. The cyano group can degrade, and the compound may

sublime or decompose. Use a nitrogen bleed to assist drying.
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warnings).[2]

Disclaimer: This guide is for research and development purposes. All protocols should be

validated under your specific laboratory safety guidelines, particularly regarding the handling of

hydrazide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. US11986481B2 - Method of synthesizing thyroid hormone analogs and polymorphs
thereof - Google Patents [patents.google.com]

2. US8835646B2 - Organic compounds - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Support Center: Crystallization Optimization
for CAS 1359864-46-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14790230/docs#technical-support-center-
crystallization-optimization-for-cas-1359864-46-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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